In situ growth of a cobalt porphyrin-based covalent organic framework on multi-walled carbon nanotubes for ultrasensitive real-time monitoring of living cell-released nitric oxide†
Analyst Pub Date: 2023-08-04 DOI: 10.1039/D3AN00947E
Abstract
Nitric oxide (NO), as a critical transcellular messenger, participates in a variety of physiological and pathological processes. However, its real-time detection still faces challenges due to its short half-life and trace amounts. Here, MWCNTs@COF-366-Co was prepared by in situ growth of a cobalt porphyrin-based covalent organic framework (COF-366-Co) on multi-walled carbon nanotubes (MWCNTs), and a unique biosensing platform for ultrasensitive real-time NO determination was established. Remarkably, MWCNTs@COF-366-Co contains plenty of atomically arranged M–N4 active sites for electrocatalysis, which provides more efficient electron transfer pathways and resolves the random arrangement issue of active sites. COF-366-Co with a high surface area contains a large number of exposed active M–N4 sites, providing faster NO transport/diffusion and more efficient electron transfer pathways. Due to the synergy of atomic-level periodic structural features of COF-366-Co and high conductivity of MWCNTs, the MWCNTs@COF-366-Co electrochemical biosensor exhibited excellent NO determination performance in a wide range from 0.09 to 400 μM, with high sensitivity (8.9 μA μM−1 cm−2) and a low limit of detection (16 nM). Moreover, the biosensor has been successfully used to sensitively monitor NO molecules released from human umbilical vein endothelial cells (HUVECs). This research not only designed a multifunctional intelligent biosensor platform, but also provided a broad prospect for continuous dynamic monitoring of the activity of living cells and their released metabolites.
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